Cas no 1185304-23-7 (3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride)

3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride is a chemically modified benzoimidazole derivative with potential applications in pharmaceutical and biochemical research. The compound features a primary amine group at the 5-position and an isopropyl substituent at the 2-position of the benzimidazole core, enhancing its reactivity and selectivity in molecular interactions. The propan-1-ol linker improves solubility, while the dihydrochloride salt form ensures stability and ease of handling. This structure suggests utility as an intermediate in drug development, particularly for targeting specific enzymatic or receptor pathways. Its well-defined chemical properties make it suitable for controlled synthesis and mechanistic studies.
3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride structure
1185304-23-7 structure
Product Name:3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride
CAS No:1185304-23-7
MF:C13H21Cl2N3O
MW:306.231341123581
CID:1075233
PubChem ID:45075183
Update Time:2025-05-21

3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride
    • 3-(5-amino-2-isopropyl-1,3-benzodiazol-1-yl)propan-1-ol dihydrochloride
    • 3-(5-amino-2-propan-2-ylbenzimidazol-1-yl)propan-1-ol;dihydrochloride
    • 3-(5-Amino-2-isopropyl-1H-benzo[d]imidazol-1-yl)propan-1-ol dihydrochloride
    • AKOS015845144
    • 1185304-23-7
    • MDL: MFCD08686807
    • Inchi: 1S/C13H19N3O.2ClH/c1-9(2)13-15-11-8-10(14)4-5-12(11)16(13)6-3-7-17;;/h4-5,8-9,17H,3,6-7,14H2,1-2H3;2*1H
    • InChI Key: RLLODPZCHXEKAD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OCCCN1C2C=CC(=CC=2N=C1C(C)C)N

Computed Properties

  • Exact Mass: 305.1061677g/mol
  • Monoisotopic Mass: 305.1061677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1Ų

3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
020893-500mg
3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride
1185304-23-7
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride
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3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol Dihydrochloride
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$ 65.00 2022-06-07
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A631220-50mg
3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol Dihydrochloride
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Additional information on 3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride

Recent Advances in the Study of 3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride (CAS: 1185304-23-7)

3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride (CAS: 1185304-23-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by its benzoimidazole core structure, has been investigated for its role in modulating various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action of 3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study indicated favorable bioavailability and low toxicity, making it a promising candidate for further development. Additionally, its dihydrochloride salt form has been shown to enhance solubility and stability, addressing common challenges in formulation development.

In the context of drug discovery, 3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride has been incorporated into the design of targeted therapies. For instance, a 2024 patent application disclosed its use in combination with other small molecules to enhance synergistic effects in treating autoimmune disorders. The patent highlights the compound's ability to modulate immune responses through specific receptor interactions.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(5-Amino-2-isopropyl-benzoimidazol-1-yl)-propan-1-ol dihydrochloride (CAS: 1185304-23-7) represents a versatile scaffold in medicinal chemistry with broad potential. Its continued study promises to yield innovative solutions for unmet medical needs, particularly in the areas of inflammation and oncology. Future research should prioritize in vivo validation and the development of scalable synthesis routes to facilitate its transition from bench to bedside.

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